Cas no 2171897-43-9 (4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol)

• Product Name: 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol
• CAS No: 2171897-43-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5566116
• PubChem ID: 165595373
• Update Time: 2025-08-02

4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol
• EN300-1636112
• 2171897-43-9

• Inchi： 1S/C9H14O3/c10-8-6-11-5-7(8)9-3-1-2-4-12-9/h3,7-8,10H,1-2,4-6H2
• InChI Key： BQIQJHSIGNHIKE-UHFFFAOYSA-N
• SMILES： O1CC(C(C2=CCCCO2)C1)O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol

Professional Introduction to Compound with CAS No. 2171897-43-9 and Product Name: 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol

The compound with the CAS number 2171897-43-9 and the product name 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and synthetic chemistry. The molecular structure of 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol incorporates a pyran ring system, which is a common motif in many biologically active molecules, making it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a focal point in medicinal chemistry. The presence of the 3,4-dihydro-2H-pyran moiety in this compound suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. The oxolan ring further enhances its structural complexity, offering multiple sites for functionalization and derivatization. These features make 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol an intriguing subject for researchers aiming to develop novel pharmacological agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The pyran ring can serve as a scaffold for constructing more complex molecules, while the oxolan group provides additional reactivity. This combination allows for the exploration of diverse chemical pathways, enabling chemists to design derivatives with tailored properties. Such flexibility is crucial in drug discovery, where the ability to modify molecular structure can significantly impact biological activity and pharmacokinetic profiles.

Recent studies have highlighted the importance of 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol in the context of developing new therapeutic strategies. Researchers have been particularly interested in its potential as a precursor for bioactive molecules targeting neurological disorders. The pyran ring system is known to interact with various enzymes and receptors, making it a valuable component in designing drugs that can modulate neural activity. Preliminary experiments have shown promising results in vitro, suggesting that derivatives of this compound could exhibit significant therapeutic potential.

The synthesis of 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol presents an interesting challenge due to its complex structural features. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have enabled chemists to construct the desired framework efficiently. These developments are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

In addition to its pharmaceutical applications, 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol has shown promise in materials science research. The unique structural properties of this compound make it suitable for developing novel polymers and functional materials. Researchers are exploring its potential use in creating advanced coatings and adhesives that exhibit enhanced durability and chemical resistance. Such applications could revolutionize various industries by providing innovative solutions for material challenges.

The future prospects of 4-(3,4-dihydro-2H-pyran-6-yl)oxolan-3-ol are vast and multifaceted. As our understanding of its properties grows, so does the potential for new discoveries. Ongoing research aims to uncover additional biological activities and explore novel synthetic routes that could further expand its utility. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the therapeutic potential of this compound.

In conclusion, 4-(3,4-dihydro-2H-pyran-6-yloxolanan 3 ol) (CAS No. 2171897 43 9) stands as a testament to the power of heterocyclic chemistry in driving innovation across multiple scientific disciplines. Its unique structural features and versatile reactivity make it a valuable asset in both pharmaceutical development and materials science research. As we continue to explore its potential applications